molecular formula C5H5BrN2 B3361578 3-Bromo-1-ethenyl-1H-pyrazole CAS No. 923036-00-4

3-Bromo-1-ethenyl-1H-pyrazole

Cat. No. B3361578
CAS RN: 923036-00-4
M. Wt: 173.01 g/mol
InChI Key: HNOIKVKBNKNJLS-UHFFFAOYSA-N
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Description

3-Bromo-1H-pyrazole is a pharmaceutical intermediate used in the synthesis of Rynaxypyr . It is characterized by a five-membered heterocyclic structure featuring two neighboring nitrogen atoms .


Synthesis Analysis

The synthesis of 3-Bromo-1H-pyrazole involves the preparation of 3-bromo-pyrazole-1-sulfonic acid dimethylamide . The synthesis of pyrazole derivatives has seen significant advancements, with methods ranging from utilizing transition-metal catalysts and photoredox reactions to employing one-pot multicomponent processes, novel reactants, and innovative reaction types .


Molecular Structure Analysis

The molecular formula of 3-Bromo-1H-pyrazole is C3H3BrN2 . It is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms .


Chemical Reactions Analysis

Pyrazoles, including 3-Bromo-1H-pyrazole, serve as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture . They are involved in a variety of chemical reactions, such as cyclocondensation of acetylenic ketones .


Physical And Chemical Properties Analysis

3-Bromo-1H-pyrazole is a solid with a melting point of 60-65°C and a boiling point of 70-72°C (at 0.1 Torr). It has a predicted density of 1.904±0.06 g/cm3 and a predicted pKa of 10.88±0.10 .

Mechanism of Action

While the specific mechanism of action for 3-Bromo-1H-pyrazole is not mentioned, pyrazoles are known for their diverse biological activities, encompassing roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents .

Safety and Hazards

3-Bromo-1H-pyrazole is classified as Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It is recommended to avoid dust formation, ingestion, and inhalation, and to use personal protective equipment when handling this compound .

Future Directions

Pyrazoles, including 3-Bromo-1H-pyrazole, have garnered substantial interest from researchers due to their fascinating properties and diverse biological activities . Future research will likely continue to explore the synthesis and applications of pyrazole derivatives .

properties

IUPAC Name

3-bromo-1-ethenylpyrazole
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H5BrN2/c1-2-8-4-3-5(6)7-8/h2-4H,1H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HNOIKVKBNKNJLS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CN1C=CC(=N1)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H5BrN2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50854439
Record name 3-Bromo-1-ethenyl-1H-pyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50854439
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

173.01 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Bromo-1-ethenyl-1H-pyrazole

CAS RN

923036-00-4
Record name 3-Bromo-1-ethenyl-1H-pyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50854439
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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